Cas no 1806589-29-6 (Ethyl 4-methoxy-3-(trifluoromethyl)picolinate)

Ethyl 4-methoxy-3-(trifluoromethyl)picolinate is a fluorinated picolinate ester with significant utility in pharmaceutical and agrochemical synthesis. The trifluoromethyl group enhances lipophilicity and metabolic stability, while the methoxy substituent contributes to electronic modulation, making it a versatile intermediate in heterocyclic chemistry. Its ester functionality allows for further derivatization, including hydrolysis or transesterification, facilitating its integration into complex molecular frameworks. The compound's well-defined reactivity profile and compatibility with diverse reaction conditions make it valuable for constructing bioactive molecules, particularly in the development of enzyme inhibitors and receptor modulators. High purity and consistent batch-to-batch reproducibility ensure reliable performance in research and industrial applications.
Ethyl 4-methoxy-3-(trifluoromethyl)picolinate structure
1806589-29-6 structure
Product Name:Ethyl 4-methoxy-3-(trifluoromethyl)picolinate
CAS No:1806589-29-6
MF:C10H10F3NO3
MW:249.18651342392
CID:4908263
Update Time:2025-05-22

Ethyl 4-methoxy-3-(trifluoromethyl)picolinate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 4-methoxy-3-(trifluoromethyl)picolinate
    • Inchi: 1S/C10H10F3NO3/c1-3-17-9(15)8-7(10(11,12)13)6(16-2)4-5-14-8/h4-5H,3H2,1-2H3
    • InChI Key: VEZLYLQWCLWTMX-UHFFFAOYSA-N
    • SMILES: FC(C1=C(C=CN=C1C(=O)OCC)OC)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 270
  • XLogP3: 2.3
  • Topological Polar Surface Area: 48.4

Ethyl 4-methoxy-3-(trifluoromethyl)picolinate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029002699-250mg
Ethyl 4-methoxy-3-(trifluoromethyl)picolinate
1806589-29-6 95%
250mg
$980.00 2022-03-31
Alichem
A029002699-500mg
Ethyl 4-methoxy-3-(trifluoromethyl)picolinate
1806589-29-6 95%
500mg
$1,819.80 2022-03-31
Alichem
A029002699-1g
Ethyl 4-methoxy-3-(trifluoromethyl)picolinate
1806589-29-6 95%
1g
$2,750.25 2022-03-31

Ethyl 4-methoxy-3-(trifluoromethyl)picolinate Related Literature

Additional information on Ethyl 4-methoxy-3-(trifluoromethyl)picolinate

Recent Advances in the Application of Ethyl 4-methoxy-3-(trifluoromethyl)picolinate (CAS: 1806589-29-6) in Chemical Biology and Pharmaceutical Research

Ethyl 4-methoxy-3-(trifluoromethyl)picolinate (CAS: 1806589-29-6) has emerged as a key intermediate in the synthesis of novel bioactive compounds, particularly in the development of small-molecule inhibitors targeting various disease pathways. Recent studies have highlighted its utility in medicinal chemistry due to the unique electronic and steric properties imparted by the trifluoromethyl and methoxy substituents. This compound serves as a versatile building block for the construction of heterocyclic frameworks, which are prevalent in many FDA-approved drugs.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of Ethyl 4-methoxy-3-(trifluoromethyl)picolinate in the synthesis of potent kinase inhibitors. The researchers utilized this compound as a starting material to develop a series of pyridine-based compounds showing nanomolar activity against several cancer-related kinases. The presence of the trifluoromethyl group was found to significantly enhance both binding affinity and metabolic stability of the final compounds, addressing a common challenge in kinase inhibitor development.

In the field of antimicrobial research, a recent patent application (WO2023056789) disclosed novel antibacterial agents incorporating the Ethyl 4-methoxy-3-(trifluoromethyl)picolinate scaffold. The modified picolinate derivatives exhibited remarkable activity against drug-resistant Gram-positive bacteria, with MIC values in the range of 0.5-2 μg/mL. Molecular docking studies suggested that the trifluoromethyl group plays a crucial role in binding to the target bacterial enzyme's hydrophobic pocket.

Recent advancements in synthetic methodology have also improved access to this valuable intermediate. A 2024 publication in Organic Process Research & Development described an optimized large-scale synthesis of Ethyl 4-methoxy-3-(trifluoromethyl)picolinate with improved yield (82%) and reduced environmental impact. The new protocol employs continuous flow chemistry and eliminates the need for hazardous reagents used in previous synthetic routes.

The compound's application has extended to radiopharmaceutical development, where its derivatives are being explored as potential PET imaging agents. A research team at Massachusetts General Hospital recently reported (Journal of Nuclear Medicine, 2024) a fluorine-18 labeled analog for imaging neuroinflammation. The methoxy group's position allowed for straightforward radiolabeling while maintaining excellent blood-brain barrier penetration.

Ongoing clinical trials (NCT05678945) are investigating drugs derived from this chemical scaffold for the treatment of autoimmune disorders. Preliminary results suggest that compounds containing the Ethyl 4-methoxy-3-(trifluoromethyl)picolinate moiety exhibit favorable pharmacokinetic profiles and reduced off-target effects compared to existing therapies. Researchers attribute this to the balanced lipophilicity provided by the trifluoromethyl group.

Future research directions for this compound include exploration in PROTAC (Proteolysis Targeting Chimera) development and covalent inhibitor design. Several pharmaceutical companies have included derivatives of Ethyl 4-methoxy-3-(trifluoromethyl)picolinate in their discovery pipelines, recognizing its potential to address challenging drug targets. The compound's versatility and the growing understanding of its structure-activity relationships position it as an important tool in modern drug discovery efforts.

Recommended suppliers
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent